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Introduction
Potassium 2-formylphenyltrifluoroborate is a versatile and increasingly important reagent in

medicinal chemistry. Its appeal stems from its stability, ease of handling, and unique reactivity,

which combines the attributes of a boronic acid surrogate with a reactive aldehyde functionality.

This bifunctional nature allows for the streamlined synthesis of complex molecular

architectures, particularly biaryl and heteroaryl scaffolds that are prevalent in a wide range of

biologically active compounds.

As a crystalline, air- and moisture-stable solid, potassium 2-formylphenyltrifluoroborate
offers significant advantages over its corresponding boronic acid, which can be prone to

dehydration and protodeboronation.[1] This stability simplifies storage and handling in a

laboratory setting, making it an ideal reagent for a variety of synthetic applications, most

notably the Suzuki-Miyaura cross-coupling reaction.[1][2] The trifluoroborate moiety facilitates

efficient palladium-catalyzed cross-coupling with a diverse array of aryl and heteroaryl halides,

while the ortho-formyl group provides a convenient handle for subsequent chemical

modifications.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b070929?utm_src=pdf-interest
https://www.benchchem.com/product/b070929?utm_src=pdf-body
https://www.benchchem.com/product/b070929?utm_src=pdf-body
https://www.benchchem.com/fr/product/b070929
https://www.benchchem.com/fr/product/b070929
https://www.myskinrecipes.com/shop/en/potassium-trifluoroborates/89708--potassium-2-formylphenyltrifluoroborate.html
https://www.benchchem.com/fr/product/b070929
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This document provides detailed application notes and experimental protocols for the use of

potassium 2-formylphenyltrifluoroborate in medicinal chemistry, with a focus on its

application in the synthesis of key pharmacophores.

Application Notes
Synthesis of Biaryl Aldehydes via Suzuki-Miyaura
Cross-Coupling
The primary application of potassium 2-formylphenyltrifluoroborate in medicinal chemistry

is its use as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions.[1] This reaction enables the efficient construction of 2-formylbiaryl scaffolds, which

are key intermediates in the synthesis of a variety of therapeutic agents, including kinase

inhibitors and G protein-coupled receptor (GPCR) modulators.

The general transformation is depicted below:
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Start

Dissolve 2-formylphenylboronic acid
in Methanol

Add KHF₂

Stir at RT for 1h

Evaporate Methanol

Add Diethyl Ether

Filter and Wash

Dry under Vacuum

Potassium 2-formylphenyltrifluoroborate
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Combine Reagents, Catalyst, Ligand, Base

Establish Inert Atmosphere

Add Degassed Solvent

Heat and Stir

Monitor Reaction Progress

Aqueous Workup

Purify by Chromatography

2-Formylbiaryl Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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